Cas no 2229650-87-5 (3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol)

3-Bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol is a brominated trifluoromethyl-substituted phenylpropenol compound with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive allylic alcohol group and electron-withdrawing trifluoromethyl and bromo substituents, which enhance its utility in cross-coupling reactions and as a building block for bioactive molecules. The compound’s stability and selectivity make it valuable for constructing complex aromatic frameworks. Its trifluoromethyl group contributes to increased lipophilicity, potentially improving pharmacokinetic properties in drug development. Suitable for controlled functionalization, this intermediate is used in medicinal chemistry and material science research. Handle with standard safety precautions for halogenated organics.
3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol structure
2229650-87-5 structure
Product Name:3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol
CAS No:2229650-87-5
MF:C10H8BrF3O
MW:281.069132804871
CID:6056810
PubChem ID:165634295
Update Time:2025-05-21

3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol
    • EN300-1972868
    • 2229650-87-5
    • 3-[3-bromo-5-(trifluoromethyl)phenyl]prop-2-en-1-ol
    • Inchi: 1S/C10H8BrF3O/c11-9-5-7(2-1-3-15)4-8(6-9)10(12,13)14/h1-2,4-6,15H,3H2/b2-1+
    • InChI Key: IUXFIWGGOYRMIP-OWOJBTEDSA-N
    • SMILES: BrC1C=C(/C=C/CO)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 279.97106g/mol
  • Monoisotopic Mass: 279.97106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol Pricemore >>

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Additional information on 3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol

Comprehensive Overview of 3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 2229650-87-5)

3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 2229650-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a brominated phenyl ring with a trifluoromethyl group, making it a valuable intermediate for synthesizing more complex molecules. Its prop-2-en-1-ol moiety further enhances its reactivity, enabling diverse applications in medicinal chemistry and material science.

In recent years, the demand for fluorinated compounds like 3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol has surged, driven by their exceptional stability and bioactivity. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and antiviral agents. The presence of both bromo and trifluoromethyl groups offers unique electronic properties, which are critical for modulating drug-receptor interactions.

From an industrial perspective, CAS No. 2229650-87-5 is often explored for its role in crop protection chemicals. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of agrochemicals, making them more effective against resistant pests. This aligns with the growing global focus on sustainable agriculture and precision farming, where advanced chemical solutions are needed to address food security challenges.

The synthesis of 3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol typically involves multi-step reactions, including halogenation and cross-coupling techniques. Modern green chemistry principles are increasingly applied to optimize its production, reducing waste and energy consumption. This resonates with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched by professionals in the field.

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of CAS No. 2229650-87-5, which is crucial for its application in high-value research. The compound’s spectral data is often shared in academic publications, contributing to its reputation as a reliable reagent.

Beyond its scientific applications, 3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol has also piqued interest in material science. Its ability to form stable intermediates makes it suitable for designing organic electronic materials, such as OLEDs and conductive polymers. This versatility underscores its importance in cutting-edge technologies, aligning with trends like smart materials and renewable energy solutions.

In conclusion, 3-3-bromo-5-(trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 2229650-87-5) represents a multifaceted compound with broad utility across multiple industries. Its combination of halogenation, fluorination, and unsaturated alcohol functionalities makes it a cornerstone in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges, from healthcare innovation to sustainable technology.

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